
6-Tridecyltetrahydro-2H-pyran-2-one: A
Comprehensive Technical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
6-Tridecyltetrahydro-2H-pyran-2-

one

Cat. No.: B075783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Tridecyltetrahydro-2H-pyran-2-one, a member of the δ-lactone class of organic

compounds, is characterized by a six-membered ring containing an ester group and a long C13

alkyl chain at the 6th position. While specific research on this particular long-chain lactone is

limited, the broader family of 6-alkyl-tetrahydro-2H-pyran-2-ones has garnered scientific

interest due to their diverse biological activities. This technical guide provides a comprehensive

review of the available knowledge pertinent to 6-tridecyltetrahydro-2H-pyran-2-one, drawing

upon data from structurally similar compounds to infer its potential properties, synthesis, and

biological functions. This document aims to serve as a foundational resource for researchers

and professionals in drug development interested in exploring the therapeutic and industrial

potential of this and related long-chain δ-lactones.

Chemical and Physical Properties
Based on available data for 6-tridecyltetrahydro-2H-pyran-2-one, its fundamental properties

are summarized below.[1]
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Property Value

Molecular Formula C₁₈H₃₄O₂

Molecular Weight 282.47 g/mol

CAS Number 1227-51-6

IUPAC Name 6-tridecyl-oxan-2-one

Synonyms
δ-Octadecalactone, 5-Hydroxyoctadecanoic

acid lactone

Synthesis of 6-Alkyl-tetrahydro-2H-pyran-2-ones
A general and direct method for the synthesis of δ-lactones involves the palladium-catalyzed

activation of γ-C(sp³)–H bonds in aliphatic carboxylic acids followed by olefination. This

approach allows for the construction of the six-membered lactone ring.

Experimental Protocol: General Synthesis of 6-Alkyl-δ-
Lactones
This protocol describes a general method for the synthesis of 6-alkyl-δ-lactones from an

appropriate aliphatic carboxylic acid and an olefin partner.

Materials:

Aliphatic carboxylic acid (with a γ-C-H bond)

Olefin (e.g., benzyl acrylate)

Palladium(II) trifluoroacetate (Pd(TFA)₂) (10 mol%)

N-Acetyl-valine (N-Ac-Val) (20 mol%)

Silver carbonate (Ag₂CO₃) (2 equivalents)

Disodium phosphate (Na₂HPO₄) (1 equivalent)
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1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)

Procedure:

To a reaction vessel, add the aliphatic carboxylic acid (1 equivalent), the olefin (1.5

equivalents), Pd(TFA)₂ (10 mol%), N-Ac-Val (20 mol%), Ag₂CO₃ (2 equivalents), and

Na₂HPO₄ (1 equivalent).

Add HFIP as the solvent.

Seal the vessel and heat the reaction mixture at 120 °C for 12 hours.

After cooling to room temperature, the reaction mixture is purified by column

chromatography to isolate the desired δ-lactone.
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Caption: General workflow for the synthesis of 6-alkyl-δ-lactones.
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Potential Biological Activities and Mechanisms
While direct biological data for 6-tridecyltetrahydro-2H-pyran-2-one is scarce, studies on

other long-chain δ-lactones suggest potential antifungal, anti-inflammatory, and insecticidal

activities.

Antifungal Activity
Long-chain δ-lactones have demonstrated activity against various fungal species. The

mechanism of action is believed to involve disruption of the fungal cell wall and membrane.

Quantitative Data for Antifungal Activity of a Structurally Similar Lactone (6-Pentyl-2H-pyran-2-

one):

Fungal Species EC₅₀ (µg/mL) Reference

Peronophythora litchii ~43 [2]

Note: This data is for a related compound and should be considered indicative.

Experimental Protocol: Antifungal Susceptibility Testing
(Broth Microdilution)
This protocol outlines a standard method for determining the minimum inhibitory concentration

(MIC) of a compound against a fungal strain.[3][4]

Materials:

Test compound (e.g., 6-tridecyltetrahydro-2H-pyran-2-one)

Fungal isolate

Standardized liquid culture medium (e.g., RPMI-1640)

96-well microtiter plates

Spectrophotometer or plate reader

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b075783?utm_src=pdf-body
https://www.mdpi.com/2309-608X/9/8/863
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7194854/
https://www.benchchem.com/product/b075783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the compound in the culture medium in the wells of a 96-

well plate.

Prepare a standardized inoculum of the fungal organism.

Add the fungal inoculum to each well.

Include positive (no compound) and negative (no inoculum) controls.

Incubate the plate at an appropriate temperature (e.g., 35°C) for 24-48 hours.

Determine the MIC, which is the lowest concentration of the compound that causes a

significant inhibition of fungal growth (e.g., ≥50% reduction in turbidity compared to the

positive control), either visually or using a spectrophotometer.
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Caption: Proposed mechanism of antifungal action for δ-lactones.

Anti-inflammatory Activity
Certain tetrahydropyran derivatives have been shown to possess anti-inflammatory properties

by reducing the production of pro-inflammatory cytokines.[5][6][7]

Potential Anti-inflammatory Mechanism: Studies on related compounds suggest that the anti-

inflammatory effects may be mediated through the inhibition of pro-inflammatory cytokine

production, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6).
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Caption: Potential anti-inflammatory mechanism of δ-lactones.
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Insecticidal Activity
Lactone derivatives have demonstrated toxicity against various insect pests. The mechanism

may involve targeting the insect's nervous system.[8][9]

Quantitative Data for Insecticidal Activity of δ-Lactones: Some synthetic δ-lactones have shown

significant insecticidal activity against fruit flies (Drosophila suzukii), with LC₅₀ values in the

range of 1.04 to 1.13 g/L.[9]

Experimental Protocol: Insecticidal Bioassay (Topical
Application)
This protocol describes a method to assess the contact toxicity of a compound to insects.

Materials:

Test compound

Acetone or other suitable solvent

Microsyringe

Test insects (e.g., fruit flies)

Observation chambers

Procedure:

Prepare a series of dilutions of the test compound in the solvent.

Anesthetize the insects (e.g., with CO₂).

Apply a small, precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each

insect using a microsyringe.

A control group should be treated with the solvent only.

Place the treated insects in observation chambers with access to food and water.
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Record mortality at specified time intervals (e.g., 24, 48, 72 hours).

Calculate the LD₅₀ (the dose required to kill 50% of the test population).
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Caption: Proposed workflow of insecticidal action for δ-lactones.

Conclusion
6-Tridecyltetrahydro-2H-pyran-2-one represents an understudied molecule within the

promising class of long-chain δ-lactones. While direct experimental data is limited, this guide

provides a framework for its synthesis and potential biological activities based on analogous

compounds. The presented protocols for synthesis and bioassays, along with the hypothesized

mechanisms of action, offer a solid starting point for researchers and drug development
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professionals. Further investigation into the specific properties and biological profile of 6-
tridecyltetrahydro-2H-pyran-2-one is warranted to unlock its full therapeutic and industrial

potential. The information compiled herein should facilitate and encourage such future research

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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